Cas no 1624261-77-3 (Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate)

• Product Name: Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate
• CAS No: 1624261-77-3
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 4611296
• Update Time: 2025-06-08

Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate
• ethyl 4-(benzyloxymethyl)-1,2,3-thiadiazole-5-carboxylate
• A924915

• Inchi： 1S/C13H14N2O3S/c1-2-18-13(16)12-11(14-15-19-12)9-17-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： USYZYFCDWQYQJM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(COCC2C=CC=CC=2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 285
• XLogP3: 2.2
• Topological Polar Surface Area: 89.6

Additional information on Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate

Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate (CAS No. 1624261-77-3): A Comprehensive Overview

Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate (CAS No. 1624261-77-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate make it a valuable candidate for various studies, including drug discovery and development.

The molecular structure of Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate consists of a thiadiazole ring linked to a benzyloxy group and an ethyl ester moiety. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This ring system is known for its high chemical stability and reactivity, which contribute to its biological properties. The benzyloxy group adds aromaticity and hydrophobicity to the molecule, while the ethyl ester moiety provides additional functional groups that can be modified for various purposes.

Recent studies have highlighted the potential of Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate in several therapeutic areas. One notable application is in the field of antimicrobial agents. Thiadiazoles have been shown to exhibit potent antibacterial and antifungal activities against a wide range of pathogens. The presence of the benzyloxy group in Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate enhances its ability to penetrate bacterial cell walls, making it an attractive candidate for developing new antibiotics.

In addition to its antimicrobial properties, Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate has also shown promise in cancer research. Studies have demonstrated that thiadiazoles can act as potent inhibitors of specific enzymes involved in cancer cell proliferation and survival. For instance, some thiadiazoles have been found to inhibit the activity of tyrosine kinases, which are key regulators of cell growth and division. The unique structure of Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate may allow it to selectively target these enzymes without affecting normal cells, thereby reducing side effects associated with traditional chemotherapy.

The synthesis of Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate typically involves several steps. One common approach is to start with the reaction of an appropriate thiocyanate with an aldehyde or ketone to form a thiourea intermediate. This intermediate is then cyclized using a suitable reagent to form the thiadiazole ring. The benzyloxy group can be introduced via a substitution reaction on the thiadiazole ring, followed by esterification with ethanol to form the final product. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

The physicochemical properties of Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate are also important considerations for its potential applications. It is generally stable under standard laboratory conditions but may require careful handling due to its sensitivity to certain chemical reagents. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various biological assays and formulations.

To further explore the biological activities of Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate, several in vitro and in vivo studies have been conducted. In vitro assays have shown that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. It has also demonstrated antifungal activity against common fungal pathogens such as Candida albicans and Aspergillus fumigatus. These findings suggest that Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate could be developed into a broad-spectrum antimicrobial agent.

In cancer research, preclinical studies have evaluated the anticancer potential of Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate. These studies have shown that it can effectively inhibit the growth of various cancer cell lines in vitro by inducing apoptosis and blocking cell cycle progression. Additionally, animal models have been used to assess its efficacy in vivo. Results from these studies indicate that Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate has promising antitumor activity with minimal toxicity to normal tissues.

The safety profile of Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate is another critical aspect that has been investigated. Toxicological studies have shown that it has low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, Ethyl 4-((benzyloxy)methyl)-1,2,3-thiadiazole-5-carboxylate (CAS No. 1624261-77-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research in areas such as antimicrobial agents and cancer therapeutics. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.